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Compound of Interest

Compound Name: 3-Methoxyphenyl

Cat. No.: B12655295

For the attention of: Researchers, scientists, and drug development professionals.

This document provides immediate, essential guidance for the safe handling, storage, and
disposal of 3-Methoxyphenyl (also known as m-Hydroxyanisole), a compound requiring
careful management in a laboratory setting. Adherence to these protocols is critical to ensure
personnel safety and regulatory compliance.

Hazard Identification and Classification

3-Methoxyphenyl is classified as a hazardous substance with the following potential health
effects:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes severe eye irritation and potential damage.[1][2]

Harmful if Swallowed or Inhaled: May be harmful if ingested or inhaled, potentially causing
respiratory and digestive tract irritation.[2][3]

Harmful in Contact with Skin: Can be harmful if absorbed through the skin.[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to minimize exposure.
The following table summarizes the required PPE for handling 3-Methoxyphenyl.
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Protection Type Required PPE Purpose
) Chemical safety goggles or a Protects eyes from splashes
Eye/Face Protection ) ) )
face shield.[1][4][5] and airborne particles.
) Chemically resistant gloves Prevents skin contact and
Hand Protection o )
(e.g., nitrile rubber).[1] absorption.

A lab coat or a chemical- o
_ . _ Prevents contamination of
Skin and Body Protection resistant apron must be worn.

[1]

personal clothing and skin.

A NIOSH-approved respirator
) ) is necessary if ventilation is Protects against inhaling
Respiratory Protection ) ) ]
inadequate or there is a risk of harmful vapors or aerosols.

inhalation.[1]

Operational and Disposal Plans

A systematic approach to the handling and disposal of 3-Methoxyphenyl is crucial for
laboratory safety.

Step-by-Step Handling Protocol

e Preparation:

o All handling of 3-Methoxyphenyl should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[1]

o Ensure that an emergency eyewash station and safety shower are readily accessible.
o Inspect all PPE for integrity before use.
o Keep the chemical away from heat, sparks, and open flames.[1]

e Handling:

o Avoid direct contact with skin and eyes.[2]
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o Do not inhale gas, fumes, vapor, or spray.[2]
o Wash hands and any exposed skin thoroughly after handling.[2][6]

o Keep the container tightly closed when not in use.[2]

e Storage:
o Store in a cool, dry, and well-ventilated area.[2]
o Keep the container tightly closed.[2]

o Store away from incompatible substances.[2]

Spill Management

Immediate action is necessary to contain any spills and prevent exposure.
e Minor Spills:
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite or sand.[1][2]

o Collect the absorbed material using non-sparking tools and place it into a sealed, labeled
hazardous waste container.[1]

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.[1]

o Major Spills:
o Evacuate the area immediately.

o Alert your institution's emergency response team and Environmental Health and Safety
(EHS) department.[1]

o Do not attempt to clean up a large spill without proper training and equipment.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pim-resources.coleparmer.com/sds/17659.pdf
https://pim-resources.coleparmer.com/sds/17659.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12826&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/17659.pdf
https://pim-resources.coleparmer.com/sds/17659.pdf
https://pim-resources.coleparmer.com/sds/17659.pdf
https://pim-resources.coleparmer.com/sds/17659.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Methoxyphenyl_methyl_cyclohexanone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/17659.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Methoxyphenyl_methyl_cyclohexanone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Methoxyphenyl_methyl_cyclohexanone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Methoxyphenyl_methyl_cyclohexanone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Methoxyphenyl_methyl_cyclohexanone_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

The disposal of 3-Methoxyphenyl must be managed as hazardous waste.
» Waste Collection:

o Collect waste 3-Methoxyphenyl and any contaminated materials (e.g., gloves, absorbent
materials) in a designated, properly labeled, and sealed waste container.[1]

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste."[1]

o Waste Storage:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.[1]

e Final Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and proper disposal.[1]

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[1]

Quantitative Data

The following table summarizes key physical and chemical properties of 3-Methoxyphenyl.
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Property

Value

Molecular Formula

C7HeO2

Molecular Weight 124.14 g/mol [7]
Appearance Clear pink to red liquid[2][8]
Boiling Point 113-115 °C at 5 mmHg[7][8]
Density 1.131 g/mL at 25 °C[7][8]
Flash Point > 112 °C (> 233.6 °F)[2]

Refractive Index

n20/D 1.552[7][8]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-

Methoxyphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-Methoxyphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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